Cas no 864452-90-4 (7,9'-Epoxy-8,8'-lignan-3,3',4,4',9-pentol; (7S,8R,8'R)-form, 3,3'-Di-Me ether, 9-O-(3,4-dihydroxy-E-cinnamoyl))

• Product Name: 7,9'-Epoxy-8,8'-lignan-3,3',4,4',9-pentol; (7S,8R,8'R)-form, 3,3'-Di-Me ether, 9-O-(3,4-dihydroxy-E-cinnamoyl)
• CAS No: 864452-90-4
• MF: C₂₉H₃₀O₉
• MW: 522.543109416962
• CID: 6756618
• Update Time: 2024-03-03

7,9'-Epoxy-8,8'-lignan-3,3',4,4',9-pentol; (7S,8R,8'R)-form, 3,3'-Di-Me ether, 9-O-(3,4-dihydroxy-E-cinnamoyl) Chemical and Physical Properties

Names and Identifiers

• 7,9'-Epoxy-8,8'-lignan-3,3',4,4',9-pentol; (7S,8R,8'R)-form, 3,3'-Di-Me ether, 9-O-(3,4-dihydroxy-E-cinnamoyl)

• Inchi： 1S/C29H30O9/c1-35-26-13-18(4-8-23(26)31)11-20-15-38-29(19-6-9-24(32)27(14-19)36-2)21(20)16-37-28(34)10-5-17-3-7-22(30)25(33)12-17/h3-10,12-14,20-21,29-33H,11,15-16H2,1-2H3/b10-5+
• InChI Key： LVXBWQNYQALGLB-BJMVGYQFSA-N
• SMILES： COC1C(O)=CC=C(CC2C(COC(/C=C/C3C=C(O)C(O)=CC=3)=O)C(C3C=C(OC)C(O)=CC=3)OC2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• XLogP3: 2.502

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans